Cas no 866896-45-9 (4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)

• Product Name: 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• CAS No: 866896-45-9
• MF: C₂₀H₁₃BrN₄OS
• MW: 437.312421560287
• CID: 5778692
• PubChem ID: 16798731
• Update Time: 2025-10-30

4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 866896-45-9
• 4-benzyl-1-(4-bromothien-2-yl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• 4-benzyl-1-(4-bromothiophen-2-yl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• Z1157837302
• 4-benzyl-1-(4-bromothiophen-2-yl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• AKOS001888496
• F1607-0651
• 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one

• Inchi： 1S/C20H13BrN4OS/c21-14-10-17(27-12-14)18-22-23-20-24(11-13-6-2-1-3-7-13)19(26)15-8-4-5-9-16(15)25(18)20/h1-10,12H,11H2
• InChI Key： OTWJSTYXSCLZFK-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1=NN=C2N(C(C3C=CC=CC=3N21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 435.99934g/mol
• Monoisotopic Mass: 435.99934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one

Recent Advances in the Study of 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS: 866896-45-9)

The compound 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS: 866896-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a quinazolinone core with a triazole and bromothiophene moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one exhibits potent inhibitory activity against a subset of tyrosine kinases, including EGFR and VEGFR2, which are critical in cancer cell proliferation and angiogenesis. The study utilized molecular docking and X-ray crystallography to reveal the compound's binding mode, highlighting the importance of the bromothiophene group in forming hydrophobic interactions with the kinase active site. These findings suggest that further structural modifications could enhance selectivity and potency against specific kinase targets.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in addressing drug resistance. A 2024 preprint on bioRxiv reported that 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one can overcome resistance mechanisms in certain cancer cell lines by modulating ABC transporter activity. The study employed in vitro assays and transcriptomic analysis to demonstrate that the compound reduces P-glycoprotein-mediated efflux, thereby increasing intracellular accumulation of chemotherapeutic agents. This multi-target activity positions the compound as a promising candidate for combination therapies in resistant cancers.

Synthetic approaches to 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one have also seen advancements. A recent patent application (WO2023124567) describes an improved synthetic route that increases yield from 32% to 58% while reducing the number of purification steps. The new methodology employs microwave-assisted synthesis for key cyclization steps and utilizes greener solvents, addressing both efficiency and environmental concerns. This development is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies have provided crucial insights into the compound's drug-like properties. Research presented at the 2023 American Chemical Society National Meeting revealed that 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one exhibits favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (78-82%). However, the compound's aqueous solubility remains a challenge (2.1 μg/mL at pH 7.4), prompting ongoing formulation studies using nanoparticle delivery systems and prodrug approaches to improve bioavailability.

The safety profile of this compound has been preliminarily assessed in rodent models. A recent Toxicology Reports publication indicated no significant organ toxicity at therapeutic doses, though mild hepatotoxicity was observed at concentrations exceeding 100 mg/kg. These findings support further development with appropriate dose optimization. Current research efforts are focused on identifying structural analogs that maintain efficacy while reducing potential hepatic effects.

Looking forward, 4-benzyl-1-(4-bromothiophen-2-yl)-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one represents a versatile scaffold for medicinal chemistry optimization. Its dual activity against kinase targets and drug resistance mechanisms, combined with improving synthetic accessibility, positions it as a compelling candidate for further development. Ongoing structure-activity relationship studies aim to identify derivatives with enhanced potency and selectivity, while formulation research seeks to address solubility limitations. The compound's progression through preclinical development will be closely watched by the pharmaceutical research community.